
Isradipine-d6: A Technical Material Safety Data
Sheet and Handling Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isradipine-d6

Cat. No.: B12398388 Get Quote

This document provides a comprehensive technical overview of the material safety data for

Isradipine-d6, designed for researchers, scientists, and professionals in drug development.

While a specific Material Safety Data Sheet (MSDS) for the deuterated form, Isradipine-d6, is

not readily available, the safety profile is anticipated to be comparable to its parent compound,

Isradipine. The primary difference is the isotopic substitution of deuterium for hydrogen, which

is not expected to alter the chemical hazards significantly. This guide synthesizes available

data for Isradipine and presents it in a framework relevant to the handling and use of

Isradipine-d6 in a laboratory setting.

Chemical and Physical Properties
Isradipine is a yellow, crystalline powder.[1][2] It is practically insoluble in water but soluble in

ethanol and freely soluble in acetone, chloroform, and methylene chloride.[1][2] The following

table summarizes the key chemical and physical properties of Isradipine, which are expected to

be nearly identical for Isradipine-d6.
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Property Value Reference

Molecular Formula C₁₉H₁₅D₆N₃O₅ [3]

Molecular Weight 377.43 g/mol [3]

CAS Number 1261398-97-3 (for d6) [4]

Appearance Yellow, fine crystalline powder [1][2]

Solubility
Practically insoluble in water

(<10 mg/L at 37°C)
[1][2]

Soluble in ethanol [1][2]

Freely soluble in acetone,

chloroform, and methylene

chloride

[1][2]

Melting Point Not available [5]

Boiling Point Not available [5]

Bioavailability 15-24% [6][7]

Protein Binding 95% [1][7]

Elimination Half-Life Approximately 8 hours [1][7]

Hazard Identification and GHS Classification
Isradipine is classified as hazardous under the Globally Harmonized System (GHS). The

primary hazards are acute oral toxicity, serious eye irritation, and potential for target organ

damage through prolonged or repeated exposure. It is also very toxic to aquatic life with long-

lasting effects.[5][8][9]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs through prolonged or

repeated exposure

Hazardous to the Aquatic

Environment, Acute
1 H400: Very toxic to aquatic life

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

GHS Pictograms:

Skull and Crossbones (GHS06): Indicates acute toxicity (fatal or toxic).[5]

Health Hazard (GHS08): Indicates systemic health hazards such as carcinogenicity,

mutagenicity, or specific target organ toxicity.[5]

Exclamation Mark (GHS07): Indicates hazards such as irritant, skin sensitizer, or acute

toxicity (harmful).[5]

Environment (GHS09): Indicates hazards to the aquatic environment.[5]

Signal Word: Danger[5]

Toxicological Data
The toxicological profile of Isradipine has been evaluated in several animal models. Significant

lethality was observed in mice at oral doses over 200 mg/kg and in rabbits at approximately 50

mg/kg.[2][6] Rats, however, tolerated oral doses exceeding 2000 mg/kg without mortality.[2][6]
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Test Species Route Value Reference

LD₅₀ (Lethal

Dose, 50%)
Mouse Oral >200 mg/kg [2][6]

LD₅₀ (Lethal

Dose, 50%)
Rabbit Oral ~50 mg/kg [2][6]

LD₅₀ (Lethal

Dose, 50%)
Rat Oral >2000 mg/kg [2][6]

Minimum Lethal

Dose
Dog IV Infusion 2 mg/kg [10]

To the best of current knowledge, the chemical, physical, and toxicological properties of

Isradipine-d6 have not been thoroughly investigated.[8] No component of Isradipine at levels

greater than or equal to 0.1% is identified as a probable, possible, or confirmed human

carcinogen by IARC.[8]

Experimental Protocols & Workflows
While specific experimental protocols for Isradipine-d6 are not detailed in the provided safety

data sheets, logical workflows for handling and risk management can be established based on

standard laboratory practices and the known hazards of the parent compound.

Hazard Assessment

Control Measures
Safe Handling Protocol

Identify Compound:
Isradipine-d6

Review SDS for
Isradipine (Parent)

Identify Key Hazards:
- Acute Oral Toxicity

- Eye Irritant
- STOT (Repeated)
- Aquatic Toxicity

Select Appropriate PPE:
- Safety Goggles (EN166)

- Chemical-Resistant Gloves
- Lab Coat

Based on Hazards

Implement Engineering Controls:
- Fume Hood or Ventilated Enclosure

Follow Safe Handling:
- Avoid dust formation

- Avoid ingestion/inhalation
- No eating/drinking in work area

Store Properly:
Keep refrigerated, tightly sealed

Dispose as Hazardous Waste
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Figure 1: Hazard assessment and safe handling workflow for Isradipine-d6.

First Aid Measures
In the event of exposure to Isradipine-d6, the following first aid measures, based on Isradipine

data, should be taken.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration.[8]

In Case of Skin Contact: Wash off with soap and plenty of water.[8]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[8]

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Get emergency medical help immediately.[8]

Exposure Event Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air
Provide Artificial Respiration if Needed Wash with Soap and Water Rinse with Water for 15 mins

Remove Contact Lenses
Rinse Mouth with Water

DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Critical
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Figure 2: First aid and emergency response workflow for exposure.

Handling and Storage
Handling: Use Isradipine-d6 in a well-ventilated area, preferably within a chemical fume hood.

[11] Avoid the formation of dust and aerosols.[11] Do not breathe dust, fume, gas, mist, vapors,

or spray.[5] Wash hands thoroughly after handling and do not eat, drink, or smoke in the work

area.[5][8] Wear appropriate personal protective equipment (PPE), including chemical safety

goggles, gloves, and a lab coat.[8][11]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place. Keep

refrigerated as recommended by the supplier.[11] Store locked up.[8]

Stability and Reactivity
Isradipine is stable under normal storage conditions.[11] It is incompatible with strong oxidizing

agents.[11] Hazardous decomposition products include carbon monoxide (CO), carbon dioxide

(CO₂), and nitrogen oxides (NOx).[11] Hazardous polymerization does not occur.[11]

Ecological Information
Isradipine is very toxic to aquatic life, with long-lasting effects.[5] Do not allow the product to be

released into the environment, including ground water, water courses, or sewage systems.[5]

Even small quantities leaking into the ground can be dangerous to drinking water.[5]

This technical guide is based on the best available information for the parent compound,

Isradipine. All laboratory personnel should be trained in safe handling procedures and be

familiar with the contents of this document before working with Isradipine-d6. Always consult

the supplier-specific Safety Data Sheet for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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